Cas no 885950-48-1 (Ethyl 4-(2-formylphenyl)benzoate)

• Product Name: Ethyl 4-(2-formylphenyl)benzoate
• CAS No: 885950-48-1
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1926603
• PubChem ID: 18525956
• Update Time: 2025-10-31

Ethyl 4-(2-formylphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-formylphenyl)benzoate
• 2'-Formyl-4-(ethoxycarbonyl)biphenyl
• SBB101408
• ethyl 2'-formyl-(1,1'-biphenyl)-4-carboxylate
• Ethyl 2'-formyl-[1,1'-biphenyl]-4-carboxylate
• ethylformylbiphenylcarboxylate
• ethyl 2'-formylbiphenyl-4-carboxylate
• CTK6F6317
• Ethyl 2'-formyl[1,1'-biphenyl]-4-carboxylate
• 885950-48-1
• J-520752
• AKOS005069369
• Ethyl2'-formyl-[1,1'-biphenyl]-4-carboxylate
• DTXSID60594697
• Ethyl 4-(2-formylphenyl)benzoate

• MDL： MFCD08276944
• Inchi： 1S/C16H14O3/c1-2-19-16(18)13-9-7-12(8-10-13)15-6-4-3-5-14(15)11-17/h3-11H,2H2,1H3
• InChI Key： GEWDTBPSTDXEPT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC=CC=1C=O)=O

Computed Properties

• Exact Mass: 254.094294304Da
• Monoisotopic Mass: 254.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Melting Point: 45-48°C

Ethyl 4-(2-formylphenyl)benzoate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Ethyl 4-(2-formylphenyl)benzoate

Research Brief on Ethyl 4-(2-formylphenyl)benzoate (CAS: 885950-48-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(2-formylphenyl)benzoate (CAS: 885950-48-1) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a key building block for the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and fluorescent probes. This brief consolidates the latest findings on its chemical properties, synthetic utility, and emerging biological relevance.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in constructing kinase inhibitor scaffolds. Researchers utilized its aldehyde functionality (2-formyl group) for Schiff base formation with primary amines, enabling rapid diversification into libraries of potential ATP-competitive inhibitors. Molecular docking simulations suggested that derivatives maintain favorable interactions with kinase catalytic domains, with IC50 values ranging from 0.8-15 μM against selected targets.

In pharmaceutical formulation research, Ethyl 4-(2-formylphenyl)benzoate has shown promise as a crystallization modifier. A team at MIT (2024) reported that its incorporation at 0.5-2% w/w in amorphous solid dispersions improved the physical stability of poorly soluble APIs by disrupting π-π stacking interactions. Differential scanning calorimetry revealed a 15-20°C increase in glass transition temperature when used with indomethacin and itraconazole model compounds.

The compound's photophysical properties are being explored for bioimaging applications. A Nature Communications paper (2023) detailed its derivatization into aggregation-induced emission (AIE) luminogens through Knoevenagel condensation. The resulting probes exhibited large Stokes shifts (>150 nm) and selective lysosome-targeting capability in live-cell imaging, with quantum yields up to 0.38 in aggregated states.

Recent synthetic methodology developments (ACS Catalysis, 2024) have established more sustainable routes to 885950-48-1. A palladium-catalyzed carbonylative coupling between 2-bromobenzaldehyde derivatives and ethyl 4-iodobenzoate achieved 92% yield under mild conditions (80°C, 1 atm CO) with excellent atom economy. This advancement addresses previous limitations in scale-up potential from traditional Friedel-Crafts approaches.

Emerging safety data from OECD guideline-compliant studies indicate that Ethyl 4-(2-formylphenyl)benzoate shows moderate cytotoxicity (CC50 ≈ 150 μM in HepG2 cells) but no genotoxicity in Ames tests. These findings support its continued use as an intermediate while highlighting the need for proper handling protocols in industrial settings.

Future research directions include exploring its potential in PROTAC linker design (leveraging the bifunctional aldehyde/ester groups) and as a precursor for covalent inhibitor warheads. Several pharmaceutical companies have included derivatives in their 2024-2025 screening libraries, suggesting growing industry recognition of this scaffold's value.